Cas no 13372-08-2 (4-Amino-1-cyclohexene-1-carboxylic acid)

• Product Name: 4-Amino-1-cyclohexene-1-carboxylic acid
• CAS No: 13372-08-2
• Molecular Formula: C₇H₁₁NO₂
• Molecular Weight: 141.16774
• CID: 49205
• PubChem ID: 45089116

4-Amino-1-cyclohexene-1-carboxylic acid Properties

Names and Identifiers

• 4-Amino-1-cyclohexene-1-carboxylic acid
• 4-aminocyclohexene-1-carboxylic acid
• 1-Cyclohexene-1-carboxylic acid, 4-amino-
• 1-Cyclohexene-1-carboxylicacid,4-amino-(8CI)
• 4-aminocyclohex-1-ene-1-carboxylic acid
• DTXSID90666396
• EN300-6732027
• SCHEMBL6255571
• AKOS006361316
• 1-Cyclohexene-1-carboxylicacid, 4-amino-
• 13372-08-2

• InChIKey： KZUBJABFPQJQGO-UHFFFAOYSA-N
• Inchi： 1S/C7H11NO2/c8-6-3-1-5(2-4-6)7(9)10/h1,6H,2-4,8H2,(H,9,10)
• SMILES： NC1CCC(C(O)=O)=CC1

Computed Properties

• Exact Mass: 141.07903
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 141.079
• Heavy Atom Count: 10
• Complexity: 174
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.2
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• LogP: 1.20890
• PSA: 63.32
• Refractive Index: 1.54
• Boiling Point: 287 ºC
• Flash Point: 128 ºC
• Density: 1.200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives